1-azido-4-(propan-2-yl)benzene
Description
1-Azido-4-(propan-2-yl)benzene, also known as 1-Azido-4-isopropylbenzene, is a chemical compound with the molecular formula C9H11N3 . It has an average mass of 161.204 Da and a monoisotopic mass of 161.095291 Da .
Synthesis Analysis
The synthesis of 1-azido-4-(propan-2-yl)benzene could potentially involve electrophilic aromatic substitution, a common reaction in alkylbenzenes . The carbon atom attached to the aromatic ring is particularly reactive, and reactions at this position are said to occur at the benzylic position . Benzylic halides undergo typical reactions of alkyl halides .Molecular Structure Analysis
The molecular structure of 1-azido-4-(propan-2-yl)benzene consists of a benzene ring with an azido group (N3) and an isopropyl group (CH(CH3)2) attached to it .Chemical Reactions Analysis
In alkylbenzenes, the carbon atom attached to the aromatic ring is particularly reactive. Reactions occurring at this carbon atom are said to occur at the benzylic position . Benzylic halides undergo the typical reactions of alkyl halides .Mechanism of Action
Future Directions
Azides, such as 1-azido-4-(propan-2-yl)benzene, have various applications in the synthesis of heterocyclic compounds . They can participate in intermolecular or intramolecular reactions under thermal, catalyzed, or noncatalyzed conditions . Future research may focus on developing new synthetic methods and exploring the potential applications of these compounds .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-azido-4-(propan-2-yl)benzene involves the conversion of 4-(propan-2-yl)benzene to 1-azido-4-(propan-2-yl)benzene through a series of reactions.", "Starting Materials": [ "4-(propan-2-yl)benzene", "Sodium azide", "Sulfuric acid", "Sodium nitrite", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: Nitration of 4-(propan-2-yl)benzene with a mixture of sulfuric acid and nitric acid to form 1-nitro-4-(propan-2-yl)benzene.", "Step 2: Reduction of 1-nitro-4-(propan-2-yl)benzene with sodium hydroxide and ethanol to form 4-(propan-2-yl)aniline.", "Step 3: Diazotization of 4-(propan-2-yl)aniline with sodium nitrite and hydrochloric acid to form 4-(propan-2-yl)benzenediazonium chloride.", "Step 4: Reaction of 4-(propan-2-yl)benzenediazonium chloride with sodium azide in ethanol to form 1-azido-4-(propan-2-yl)benzene." ] } | |
CAS RN |
77721-45-0 |
Molecular Formula |
C9H11N3 |
Molecular Weight |
161.2 |
Purity |
95 |
Origin of Product |
United States |
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